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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-nitrophenol

Cat. No.: B1349657

This guide provides a comprehensive technical overview of 4-(Chloromethyl)-2-nitrophenol,
a versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and fine chemical synthesis. This document delves into the compound's
fundamental properties, synthesis, reactivity, and applications, with a strong emphasis on the
scientific principles underpinning its use.

Introduction

4-(Chloromethyl)-2-nitrophenol is an organic compound that holds significant importance as
a building block in various synthetic pathways.[1] Its trifunctional nature, featuring a phenolic
hydroxyl group, a nitro group, and a reactive chloromethyl group, makes it a valuable precursor
for the synthesis of a wide range of more complex molecules.[1][2] This guide will explore the
core chemical and physical characteristics of this compound, its synthesis and reactivity profile,
and its applications in diverse fields such as pharmaceuticals, agrochemicals, and dye
manufacturing.[2][3]

Core Properties and Identification

A thorough understanding of the fundamental properties of a chemical is paramount for its
effective and safe use in a research and development setting.

Chemical and Physical Data
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The key identifiers and physicochemical properties of 4-(Chloromethyl)-2-nitrophenol are
summarized in the table below for quick reference.

Property Value Source(s)
CAS Number 6694-75-3 [2][3][4]
Molecular Formula C7HeCINO3 [2][3]
Molecular Weight 187.58 g/mol [2][3]
Appearance Yellow solid [2]

IUPAC Name 4-(chloromethyl)-2-nitrophenol [2]
Synonyms a-Chloro-2-nitro-p-cresol [5]

InChl Key LCYZFNFGPVNDGS- 2]

UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1CCN[O-])O 2]

Spectroscopic Profile

Structural elucidation and confirmation of 4-(Chloromethyl)-2-nitrophenol rely on standard
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is characterized by distinct signals for the aromatic
protons, the benzylic protons of the chloromethyl group, and the phenolic hydroxyl proton.
The chemical shifts are influenced by the electronic effects of the nitro and hydroxyl
groups.[4]

o 183C NMR: The carbon spectrum will show seven unique signals. The carbons attached to
the electronegative oxygen, nitrogen, and chlorine atoms will be deshielded and appear at
lower field.[4]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the
functional groups present. Key peaks include a broad O-H stretch for the phenolic hydroxyl
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group, strong asymmetric and symmetric stretches for the nitro group (around 1520 cm~1 for
the asymmetric stretch), and a C-Cl stretch for the chloromethyl group.[4]

Synthesis and Mechanistic Insights

The primary synthetic route to 4-(Chloromethyl)-2-nitrophenol involves the nitration of a

chloromethylated phenol precursor.

Synthetic Pathway

A common laboratory-scale synthesis involves the nitration of 2-chloromethyl phenol. This
electrophilic aromatic substitution reaction is typically carried out using a mixture of nitric acid
and sulfuric acid.[4]

2-Chloromethyl Phenol

NOs3, H2S04

4-(Ch10romethyl)-2-nitr@

Click to download full resolution via product page

It is important to note that controlling the regioselectivity of the nitration can be challenging, as
the formation of undesired isomers is possible.[4] Purification is often achieved through
chromatographic techniques.[4]

Chemical Reactivity and Synthetic Utility

The synthetic versatility of 4-(Chloromethyl)-2-nitrophenol stems from the distinct reactivity of

its three functional groups.

Nucleophilic Substitution at the Chloromethyl Group

The benzylic chloride is an excellent leaving group, making the chloromethyl group highly
susceptible to nucleophilic substitution reactions. This allows for the facile introduction of a
wide variety of functional groups.[4]
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o Reaction with Amines: Primary and secondary amines readily displace the chloride to form

the corresponding aminomethylphenols.
e Reaction with Thiols: Thiols react to produce thioether derivatives.[4]

o Reaction with Azides: Sodium azide can be used to introduce the azido functional group, a
versatile precursor for other nitrogen-containing moieties.[4]

Common Nucleophiles (Nu™)

u

Click to download full resolution via product page

Reduction of the Nitro Group

The nitro group can be readily reduced to an amino group, a critical transformation in the
synthesis of many pharmaceutical and dye intermediates.[4] This reduction can be achieved
using various reducing agents, with catalytic hydrogenation being a common and efficient
method.[4] The resulting 4-(chloromethyl)-2-aminophenol is a bifunctional intermediate with
both a reactive chloromethyl group and an aromatic amine.[4]

4—(Chloromethyl)—2—nitr@

H] (e.g., H2, Pd/C)

4-(Chloromethyl)—2-ami@
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Reactions of the Phenolic Hydroxyl Group

The phenolic hydroxyl group can undergo typical reactions of phenols, such as ether and ester
formation. Its acidity also allows for deprotonation to form a phenoxide, which can then
participate in various reactions.

Applications in Research and Development

The unique combination of functional groups in 4-(Chloromethyl)-2-nitrophenol makes it a
valuable starting material in several areas of chemical research and development.

Pharmaceutical and Agrochemical Synthesis

This compound serves as a key intermediate in the synthesis of more complex molecules for
the pharmaceutical and agrochemical industries.[3][4] The reactive chloromethyl group is
particularly useful for introducing various side chains and building molecular complexity.[4]
While specific drug candidates are often proprietary, the core structure of 4-(Chloromethyl)-2-
nitrophenol provides a versatile scaffold for medicinal chemistry exploration.[4] The broader
class of nitrophenols is used in the manufacturing of drugs and pesticides.[6][7]

Dye and Pigment Manufacturing

The chromophoric nitro group and the auxochromic hydroxyl group, combined with the reactive
chloromethyl handle, make this compound a useful precursor in the synthesis of various dyes
and pigments.[2][3]

Safety, Handling, and Toxicology

Due to the presence of the nitro group and the chlorinated methyl group, 4-(Chloromethyl)-2-
nitrophenol should be handled with care as a potentially hazardous substance.[2]

Hazard Identification and Personal Protective Equipment
(PPE)

 Toxicity: While specific toxicological data for this compound is limited, related nitrophenols
are known to be toxic.[2][6] It is likely to be an irritant to the skin, eyes, and respiratory
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system.[2]
o Handling: Always handle 4-(Chloromethyl)-2-nitrophenol in a well-ventilated fume hood.[8]

e Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves,
safety goggles, and a lab coat.[8]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and strong bases.[8] Keep the container tightly closed.[8]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.[8]

Experimental Protocol: Nucleophilic Substitution
with a Primary Amine

This protocol provides a general procedure for the reaction of 4-(Chloromethyl)-2-nitrophenol
with a primary amine to illustrate a common synthetic application.

Objective: To synthesize a 4-((alkylamino)methyl)-2-nitrophenol derivative.

Materials:

4-(Chloromethyl)-2-nitrophenol

Primary amine (e.g., benzylamine)

Anhydrous polar aprotic solvent (e.g., acetonitrile or DMF)

Mild base (e.g., potassium carbonate)

Stir plate and stir bar

Round-bottom flask with reflux condenser

Standard laboratory glassware for workup and purification

Procedure:
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e Reaction Setup: In a round-bottom flask, dissolve 4-(Chloromethyl)-2-nitrophenol (1
equivalent) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or
argon).

o Addition of Reagents: Add the primary amine (1.1 equivalents) and the mild base (1.2
equivalents) to the stirred solution.

o Reaction Conditions: Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and
monitor the progress of the reaction by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the
inorganic salts and concentrate the filtrate under reduced pressure.

 Purification: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and
wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate.

« |solation: Purify the final product by column chromatography on silica gel using an
appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

o Characterization: Characterize the purified product by NMR and IR spectroscopy and mass
spectrometry to confirm its identity and purity.

Conclusion

4-(Chloromethyl)-2-nitrophenol is a valuable and versatile chemical intermediate with a rich
reactivity profile. Its trifunctional nature allows for a wide range of chemical transformations,
making it a key building block in the synthesis of complex organic molecules for various
applications, particularly in the pharmaceutical and dye industries. A thorough understanding of
its properties, synthesis, and reactivity, coupled with stringent safety practices, is essential for
its effective and responsible use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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